Cas no 1257553-47-1 (N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2-(pyrimidin-2-yloxy)acetamide)

• Product Name: N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2-(pyrimidin-2-yloxy)acetamide
• CAS No: 1257553-47-1
• MF: C₁₅H₂₁N₇O₂
• MW: 331.372941732407
• CID: 6594347
• PubChem ID: 52417067
• Update Time: 2025-10-31

N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2-(pyrimidin-2-yloxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2-(pyrimidin-2-yloxy)acetamide
• Acetamide, N-[2-[[6-(ethylamino)-2-methyl-4-pyrimidinyl]amino]ethyl]-2-(2-pyrimidinyloxy)-
• N-(2-{[6-(ethylamino)-2-methylpyrimidin-4-yl]amino}ethyl)-2-(pyrimidin-2-yloxy)acetamide
• N-(2-((6-(ethylamino)-2-methylpyrimidin-4-yl)amino)ethyl)-2-(pyrimidin-2-yloxy)acetamide
• F5868-0285
• 1257553-47-1
• N-[2-[[6-(ethylamino)-2-methylpyrimidin-4-yl]amino]ethyl]-2-pyrimidin-2-yloxyacetamide
• AKOS024525885
• VU0526647-1

• Inchi： 1S/C15H21N7O2/c1-3-16-12-9-13(22-11(2)21-12)17-7-8-18-14(23)10-24-15-19-5-4-6-20-15/h4-6,9H,3,7-8,10H2,1-2H3,(H,18,23)(H2,16,17,21,22)
• InChI Key： QNQXUJLXFVCBNF-UHFFFAOYSA-N
• SMILES： C(NCCNC1C=C(NCC)N=C(C)N=1)(=O)COC1=NC=CC=N1

Computed Properties

• Exact Mass: 331.17567294g/mol
• Monoisotopic Mass: 331.17567294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.285±0.06 g/cm3(Predicted)
• pka: 13.39±0.46(Predicted)

Additional information on N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2-(pyrimidin-2-yloxy)acetamide

N-(2-{6-(Ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2-(pyrimidin-2-yloxy)acetamide: A Comprehensive Overview

N-(2-{6-(Ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2-(pyrimidin-2-yloxy)acetamide, commonly referred to by its CAS number 1257553-47-1, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of 1257553-47-1 is characterized by the presence of a pyrimidine ring system, which is a heterocyclic aromatic compound containing two nitrogen atoms in its six-membered ring structure. The compound's name suggests the presence of an ethylamino group attached to the pyrimidine ring at position 6, along with a methyl group at position 2. Additionally, the molecule features an acetamide group linked via an ethylamine bridge to another pyrimidine moiety substituted with an oxy group at position 2.

Recent studies have highlighted the potential of N-(2-{6-(Ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2-(pyrimidin-2-yloxy)acetamide as a candidate for drug development, particularly in the context of targeting specific biological pathways associated with diseases such as cancer and neurodegenerative disorders. The compound's ability to modulate key enzymes and receptors has been extensively investigated, with promising results indicating its potential as a therapeutic agent.

One of the most notable aspects of this compound is its structural versatility, which allows for a wide range of functional groups to be incorporated into its framework. This feature has enabled researchers to explore various analogs and derivatives, each with distinct biological profiles. For instance, modifications to the ethylamino group or the acetamide moiety have been shown to significantly influence the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME).

In terms of synthesis, the preparation of CAS No. 1257553-47-1 involves a multi-step process that typically begins with the formation of the pyrimidine ring system. This is followed by sequential functionalization steps to introduce the amino and acetamide groups in their respective positions. The synthesis pathway is designed to maximize yield and purity while ensuring compliance with safety and environmental standards.

From a pharmacological perspective, this compound has demonstrated potent inhibitory activity against several key enzymes implicated in disease pathogenesis. For example, studies have shown that it can effectively inhibit kinase activity, which is often dysregulated in cancer cells. Additionally, its ability to modulate neurotransmitter systems makes it a potential candidate for treating neurological conditions such as Alzheimer's disease or Parkinson's disease.

The safety profile of N-(2-{6-(Ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2-(pyrimidin-2-yloxy)acetamide has also been thoroughly evaluated in preclinical models. Initial toxicity studies indicate that the compound exhibits low toxicity at therapeutic doses, suggesting a favorable safety margin for potential clinical use.

In conclusion, CAS No. 1257553-47-1 represents a significant advancement in medicinal chemistry, offering a unique combination of structural complexity and biological activity. As research continues to uncover its full potential, this compound holds promise as a novel therapeutic agent for treating a variety of human diseases.